Cas no 10154-67-3 (Benzenesulfonic acid,4-nitro-, 1,4-butanediyl ester (9CI))

• Product Name: Benzenesulfonic acid,4-nitro-, 1,4-butanediyl ester (9CI)
• CAS No: 10154-67-3
• MF: C₁₆H₁₆N₂O₁₀S₂
• MW: 460.435642242432
• CID: 214921
• PubChem ID: 96901
• Update Time: 2025-04-19

Benzenesulfonic acid,4-nitro-, 1,4-butanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-nitro-, 1,4-butanediyl ester (9CI)
• 4-(4-nitrophenyl)sulfonyloxybutyl 4-nitrobenzenesulfonate
• 1,4-bis-(4-nitro-benzenesulfonyloxy)-butane
• 1,4-Bis-(4-nitro-benzolsulfonyloxy)-butan
• AC1L3XGO
• AC1Q1ZH5
• AR-1I0992
• butane-1,4-diyl bis(4-nitrobenzenesulfonate)
• NSC92605
• Tetramethylenebis(p-nitrobenzenesulfonate)
• NSC-92605
• 10154-67-3
• DTXSID80143989
• Benzenesulfonic acid, 4-nitro-, 1,4-butanediyl ester
• NSC 92605
• Benzenesulfonic acid, 4-nitro-, 1,4-butanediyl ester (9CI)

• Inchi： 1S/C16H16N2O10S2/c19-17(20)13-3-7-15(8-4-13)29(23,24)27-11-1-2-12-28-30(25,26)16-9-5-14(6-10-16)18(21)22/h3-10H,1-2,11-12H2
• InChI Key： IHDDYQPZDSDOCZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)OCCCCOS(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 460.02468
• Monoisotopic Mass: 460.02463706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 195Ų

Experimental Properties

• PSA: 173.02
• LogP: 5.60200